1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose
Catalog No.
S12859758
CAS No.
M.F
C17H19FO7
M. Wt
354.3 g/mol
Availability
In Stock
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Product Name
1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose
IUPAC Name
[(2R,4R,5S)-4,5-diacetyloxy-3-fluorooxolan-2-yl]methyl 4-methylbenzoate
Molecular Formula
C17H19FO7
Molecular Weight
354.3 g/mol
InChI
InChI=1S/C17H19FO7/c1-9-4-6-12(7-5-9)16(21)22-8-13-14(18)15(23-10(2)19)17(25-13)24-11(3)20/h4-7,13-15,17H,8H2,1-3H3/t13-,14?,15+,17-/m1/s1
InChI Key
SYXLNQJSHVLYRK-LFDXPVSYSA-N
SMILES
Array
Canonical SMILES
CC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)OC(=O)C)OC(=O)C)F
Isomeric SMILES
CC1=CC=C(C=C1)C(=O)OC[C@@H]2C([C@@H]([C@@H](O2)OC(=O)C)OC(=O)C)F
XLogP3
2.3
Hydrogen Bond Acceptor Count
8
Exact Mass
354.11148110 Da
Monoisotopic Mass
354.11148110 Da
Heavy Atom Count
25
Dates
Last modified: 08-10-2024
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